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Compound of Interest

Compound Name: Disperse Red 354

Cat. No.: B072953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 354 is a monoazo disperse dye characterized by its dark red powder form. It is

primarily utilized in the high-temperature, high-pressure dyeing of hydrophobic fibers, most

notably polyester, due to its low water solubility and non-ionic nature.[1][2] Its molecular

structure and properties make it suitable for applications requiring good fastness. This

document provides detailed application notes, experimental protocols, and performance data

for the use of Disperse Red 354 in technical textiles research.
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Property Value Reference

C.I. Name Disperse Red 354 [3]

Molecular Formula C₂₂H₂₄ClN₅O₇ [3]

Molecular Weight 505.91 g/mol [3]

CAS Registry Number
Not explicitly found in search

results

Manufacturing Method

2-Chloro-4-nitrobenzenamine

diazo, and 3-Acetamido-N,N-

bis(2-

acetoxyethyl)benzeneamine

coupling

[3]

Appearance Dark red powder [3]

Applications in Technical Textiles
Disperse Red 354 is predominantly used for dyeing polyester fibers and its blends, which are

common in technical textiles due to their durability and performance characteristics.[4] It can

also be applied to triacetate and diacetate fibers, although with a lower dyeing rate.[3] It is

generally not suitable for dyeing acrylic fibers.[3] The dye is applied using high-temperature

methods to ensure proper diffusion and fixation within the fiber structure.[1]

Quantitative Performance Data
The following tables summarize the performance data of disperse dyes, including Disperse
Red 354 where specified, on polyester technical textiles. The data is compiled from various

research articles, and testing methodologies should be consulted for comparative analysis.

Table 1: Colorfastness Properties of Red Disperse Dyes on Polyester
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Fastness Test Rating (ISO Scale 1-5) Remarks

Washing Fastness 4-5 (Excellent)

Generally high wash fastness

is reported for high-

temperature disperse dyes on

polyester.[3]

Lightfastness 6-7 (on Blue Wool Scale 1-8)

High lightfastness is a key

feature, crucial for technical

textiles exposed to sunlight.[5]

Rubbing Fastness (Dry) 4-5 (Excellent)
Good to excellent resistance to

color transfer upon rubbing.[6]

Rubbing Fastness (Wet) 4 (Very Good)

Slightly lower than dry rubbing

fastness but still demonstrates

good performance.

Sublimation Fastness Moderate to High

An important property for post-

dyeing heat treatments.[7][8]

High-temperature disperse

dyes generally have better

sublimation fastness.[8]

Perspiration Fastness (Acidic

& Alkaline)
4-5 (Excellent)

Excellent stability in both acidic

and alkaline perspiration

conditions.[6]

Note: Specific numerical fastness ratings for Disperse Red 354 were not consistently available

in the search results. The data presented is a general representation for high-performance red

disperse dyes on polyester.

Table 2: Dyeing Performance Metrics
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Parameter Typical Value Range Factors Influencing

Dye Exhaustion (%) 43.6 - 92.5%
Dyeing temperature, time, pH,

and use of carriers.[3]

Color Strength (K/S) Up to 22.00
Dye concentration, dyeing

method, and substrate.[3]

Experimental Protocols
Protocol 1: High-Temperature Exhaust Dyeing of
Polyester Fabric
This protocol describes a standard high-temperature exhaust dyeing method for applying

Disperse Red 354 to polyester fabric.

Materials and Reagents:

Polyester fabric

Disperse Red 354

Dispersing agent (e.g., sodium lignin sulfonate)

Acetic acid (for pH adjustment)

Sodium hydrosulfite and sodium hydroxide (for reduction clearing)

Non-ionic detergent

High-temperature, high-pressure dyeing apparatus

Procedure:

Preparation of the Dye Dispersion: Create a paste of the required amount of Disperse Red
354 with a 1:1 ratio of a suitable dispersing agent.[6] Add a small amount of water to form a

smooth paste, then dilute further with water.
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Dye Bath Preparation: Set the dye bath with a liquor ratio of 10:1 to 20:1. Add the dye

dispersion to the bath.

pH Adjustment: Adjust the pH of the dye bath to 4.5-5.5 using acetic acid. This is the optimal

pH range for satisfactory dye exhaustion.[1]

Dyeing Cycle:

Introduce the wetted polyester fabric into the dye bath at 60°C.

Hold for 15 minutes at 60°C.[1]

Raise the temperature to 130°C at a rate of 1-2°C/minute.

Maintain the temperature at 130°C for 60 minutes to allow for dye diffusion and fixation.[1]

Cool the dye bath to 70-80°C.

Rinsing: Rinse the dyed fabric thoroughly with hot and then cold water.

Reduction Clearing: To improve wash fastness, perform a reduction clearing step.[4] Prepare

a bath containing 2 g/L sodium hydrosulfite and 2 g/L sodium hydroxide. Treat the fabric at

70-80°C for 15-20 minutes.

Final Wash and Drying: Rinse the fabric again, neutralize with a weak acid if necessary, and

then dry.

Protocol 2: Quantitative Analysis of Disperse Red 354 on
Textiles via LC-MS/MS
This protocol outlines a method for the extraction and quantitative analysis of Disperse Red
354 from a dyed textile sample.

Materials and Reagents:

Dyed textile sample

Methanol (analytical grade)
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Ultrasonic bath

Syringe filters (0.45 µm)

LC-MS/MS system with a triple quadrupole mass spectrometer

Procedure:

Sample Preparation: Accurately weigh a small piece of the dyed textile.

Extraction:

Place the textile sample in a vial and add a known volume of methanol.

Perform extraction in an ultrasonic bath for a specified time (e.g., 30-60 minutes).[9]

Filtration: Filter the methanol extract through a 0.45 µm syringe filter into a clean sample vial

for analysis.[9]

LC-MS/MS Analysis:

Inject the filtered extract into the LC-MS/MS system.

Utilize a suitable C18 column for chromatographic separation.

Employ a multiple reaction monitoring (MRM) method for quantitative analysis, monitoring

specific precursor-to-product ion transitions for Disperse Red 354.[9]

Quantification: Calculate the concentration of Disperse Red 354 in the textile material

(usually in mg/kg) by comparing the peak area to a calibration curve prepared with known

standards.[9]

Visualizations
Experimental Workflow for High-Temperature Dyeing

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.satra.com/test_methods/detail.php?id=318
https://www.satra.com/test_methods/detail.php?id=318
https://www.benchchem.com/product/b072953?utm_src=pdf-body
https://www.satra.com/test_methods/detail.php?id=318
https://www.benchchem.com/product/b072953?utm_src=pdf-body
https://www.satra.com/test_methods/detail.php?id=318
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Dyeing Cycle

Post-Treatment

1. Prepare Dye Dispersion
(Dye + Dispersing Agent)

2. Prepare Dye Bath
(Add Dispersion, Adjust pH to 4.5-5.5)

3. Add Fabric at 60°C

4. Ramp Temperature to 130°C

5. Hold at 130°C for 60 min

6. Cool to 70-80°C

7. Hot and Cold Rinse

8. Reduction Clearing
(NaOH + Na hydrosulfite)

9. Final Rinse and Neutralize

10. Dry Fabric

Click to download full resolution via product page

Caption: High-temperature exhaust dyeing workflow for polyester with Disperse Red 354.
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Logical Relationship of Factors Affecting Wash Fastness

Dye Properties

Process Parameters

Fiber Properties

Wash Fastness

Molecular Structure
(Size, Polarity)

influences

Sublimation Fastness

correlates with

Dyeing Temperature

improves

Dyeing Time improves

Reduction Clearing

significantly improves

Fiber Type
(e.g., Polyester)

determines dye choice

Fiber Morphology

affects dye penetration
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Caption: Key factors influencing the wash fastness of disperse dyes on textiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. textilelearner.net [textilelearner.net]

2. worlddyevariety.com [worlddyevariety.com]

3. researchgate.net [researchgate.net]

4. How To Improve The Wash Fastness of Disperse Dyes? - TIANKUN Dye Manufacturer &
Supplier [tiankunchemical.com]

5. Disperse red dye with high light fastness for polyester fiber - Eureka | Patsnap
[eureka.patsnap.com]

6. ijcmas.com [ijcmas.com]

7. The sublimation fastness of disperse dye [tib.eu]

8. News - Fastness and control of various textile dyes [mit-ivy.com]

9. SATRA TM459: The Quantitative Analysis of Disperse Dyes by LC-MS [satra.com]

To cite this document: BenchChem. [Application Notes and Protocols: Disperse Red 354 in
Technical Textiles Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072953#application-of-disperse-red-354-in-technical-
textiles-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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